Cas no 91337-47-2 (N,N-diethyl-1H-1,3-benzodiazol-2-amine)

N,N-Diethyl-1H-1,3-benzodiazol-2-amine is a benzimidazole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a diethylamino substituent at the 2-position of the benzimidazole core, enhancing its reactivity as an intermediate in heterocyclic chemistry. This compound is valued for its versatility in forming complex molecular frameworks, particularly in the development of bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial applications. The electron-donating properties of the diethylamino group further contribute to its utility in nucleophilic substitution and coordination chemistry.
N,N-diethyl-1H-1,3-benzodiazol-2-amine structure
91337-47-2 structure
Product Name:N,N-diethyl-1H-1,3-benzodiazol-2-amine
CAS No:91337-47-2
MF:C11H15N3
MW:189.256901979446
CID:799620
PubChem ID:4662246
Update Time:2025-05-28

N,N-diethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Diethyl-1H-benzo[d]imidazol-2-amine
    • 1H-Benzimidazol-2-amine, N,N-diethyl-
    • N,N-Diethyl-1H-benzimidazol-2-amine
    • N,N-diethyl-1H-1,3-benzodiazol-2-amine
    • Oprea1_680410
    • Enamine_000494
    • DTXSID90405348
    • CHEMBL1626148
    • HMS1395G10
    • AKOS016007954
    • EN300-16778
    • 91337-47-2
    • SCHEMBL6955715
    • Z57969211
    • DB-343657
    • G60078
    • Benzimidazole, 2-(diethylamino)- (7CI)
    • Inchi： 1S/C11H15N3/c1-3-14(4-2)11-12-9-7-5-6-8-10(9)13-11/h5-8H,3-4H2,1-2H3,(H,12,13)
    • InChI Key： BNTONWPLDAJHAE-UHFFFAOYSA-N
    • SMILES： N(CC)(CC)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 189.126597491g/mol
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 31.9Ų

Experimental Properties

  • Density: 1.139
  • PSA: 31.92000
  • LogP: 2.40910

N,N-diethyl-1H-1,3-benzodiazol-2-amine Pricemore >>

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N,N-diethyl-1H-1,3-benzodiazol-2-amine
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Enamine
EN300-16778-0.1g
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Enamine
EN300-16778-0.25g
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Enamine
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Enamine
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Enamine
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Enamine
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N,N-diethyl-1H-1,3-benzodiazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91337-47-2)N,N-diethyl-1H-1,3-benzodiazol-2-amine
Order Number:A846579
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:10
Price ($):449.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:91337-47-2)N,N-diethyl-1H-1,3-benzodiazol-2-amine
A846579
Purity:99%
Quantity:1g
Price ($):449.0
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